Cas no 21632-23-5 (Methyl 2-hydroxy-3-methylbutanoate)

• Product Name: Methyl 2-hydroxy-3-methylbutanoate
• CAS No: 21632-23-5
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• CID: 51826
• PubChem ID: 552631
• Update Time: 2025-04-18

Methyl 2-hydroxy-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-3-methylbutanoate
• Methyl 2-L-hydroxyisovalerate
• butanoic acid, 2-hydroxy-3-methyl-, methyl ester
• SCHEMBL122885
• FT-0736279
• 21632-23-5
• Methyl2-hydroxy-3-methylbutanoate
• BS-52612
• E82571
• Methyl 3-methyl 2-hydroxybutanoate
• 2-hydroxy-3-methyl-butyric acid methyl ester
• 2-hydroxy-3-methylbutyric acid methyl ester
• DTXSID10339010
• methyl 2-hydroxy-3-methylbutyrate
• AMY31877
• CS-0254529
• 17417-00-4
• Butyric acid, 2-hydroxy-3-methyl-, methyl ester
• SB47932
• AKOS011496122
• EN300-81565

• Inchi： 1S/C6H12O3/c1-4(2)5(7)6(8)9-3/h4-5,7H,1-3H3
• InChI Key： YSGBMDFJWFIEDF-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C(C)C

Computed Properties

• Exact Mass: 132.07866
• Monoisotopic Mass: 132.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 98.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.021
• Boiling Point: 165.6°C at 760 mmHg
• Flash Point: 57.2°C
• Refractive Index: 1.425
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters